N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C17H17Cl3N2O3/c1-24-13-9-8-11(10-14(13)25-2)15(23)22-16(17(18,19)20)21-12-6-4-3-5-7-12/h3-10,16,21H,1-2H3,(H,22,23)
• InChI Key: CAVSAIARGBULPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(C(Cl)(Cl)Cl)NC2=CC=CC=C2)OC
• Molecular Formula: C17H17Cl3N2O3
• Molecular Weight: 403.7 g/mol
• CAS RN: 303061-67-8

Description

N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide, also known as AG-30 or AG-30/1, is a synthetic compound that has been studied for its potential use in cancer treatment. It belongs to the class of compounds known as N-phenylbenzamides and has been shown to have promising anticancer activity in preclinical studies.

Mechanism of Action

The exact mechanism of action of N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide is not fully understood, but it is believed to act by inhibiting the activity of a protein called heat shock protein 90 (HSP90). HSP90 is involved in the folding and stabilization of many proteins that are important for cancer cell growth and survival. By inhibiting HSP90, N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide disrupts these processes and leads to cancer cell death.
Biochemical and Physiological Effects:
N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide has been shown to have a number of biochemical and physiological effects. In addition to its anticancer activity, it has been shown to inhibit angiogenesis, or the formation of new blood vessels, which is important for tumor growth. N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide has also been shown to inhibit the activity of certain enzymes involved in inflammation, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide for lab experiments is that it has been shown to have potent anticancer activity in vitro, making it a useful tool for studying cancer biology. However, one limitation is that it has not yet been extensively studied in vivo, meaning that its efficacy and safety in animal models and humans is not yet fully known.

Future Directions

There are several potential future directions for research on N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide. One area of interest is in combination therapy, where N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide is used in combination with other anticancer agents to enhance its efficacy. Another potential direction is in the development of new analogs of N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide with improved potency and selectivity. Finally, further studies are needed to investigate the safety and efficacy of N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide in animal models and humans, with the ultimate goal of developing it as a new cancer treatment.

Synthesis Methods

The synthesis of N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide involves several steps and has been described in detail in the scientific literature. One method involves the reaction of 3,4-dimethoxybenzoyl chloride with aniline in the presence of a base such as triethylamine. The resulting product is then treated with trichloroacetyl chloride to form N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide.

Scientific Research Applications

N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide has been the subject of numerous scientific studies due to its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and prostate cancer cells. In addition, N-(1-anilino-2,2,2-trichloroethyl)-3,4-dimethoxybenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.